![molecular formula C25H21NO5 B2575649 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-8-carboxylic acid CAS No. 2138145-57-8](/img/structure/B2575649.png)
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-8-carboxylic acid
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Description
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-8-carboxylic acid is a useful research compound. Its molecular formula is C25H21NO5 and its molecular weight is 415.445. The purity is usually 95%.
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Scientific Research Applications
Hydrogen-Bonded Assembly in Chemical Synthesis
This compound is part of a pathway leading to benzazepine carboxylic acids, which are studied for their hydrogen-bonded assembly across different dimensions. These assemblies are significant in the development of molecular structures and materials, showcasing the compound's role in facilitating complex chemical reactions and formations (Guerrero et al., 2014).
Synthesis of CCR5 Antagonists
The compound is involved in the practical synthesis of orally active CCR5 antagonists. This highlights its role in the development of therapeutic agents, particularly those targeting CCR5 receptors, which are important in the context of diseases like HIV/AIDS. The method developed for this synthesis emphasizes the compound's utility in creating medically relevant molecules in a practical and efficient manner (Ikemoto et al., 2005).
Peptide Synthesis Intermediates
Investigations into peptide synthesis have identified this compound as crucial in forming reactive intermediates. These intermediates are significant for their role in developing peptides, which are fundamental in creating various biological and therapeutic agents. The study of these intermediates helps in understanding and improving peptide synthesis processes (Crisma et al., 1997).
Novel Synthesis Methods
Research has also explored novel synthesis methods involving this compound, particularly in the creation of aromatic methoxy and methylenedioxy substituted benzazepines. These methods expand the toolkit available for chemists to create complex molecules with potential applications in pharmaceuticals and materials science (Pecherer et al., 1972).
Enzyme-Activated Surfactants for CNT Dispersion
The use of fluorenyl-9-methoxycarbonyl-protected amino acids, related to the compound , as surfactants for carbon nanotubes highlights an innovative application in materials science. This approach enables the creation of homogeneous aqueous nanotube dispersions on-demand, showcasing the compound's utility in nanotechnology and materials engineering (Cousins et al., 2009).
properties
IUPAC Name |
4-(9H-fluoren-9-ylmethoxycarbonyl)-3,5-dihydro-2H-1,4-benzoxazepine-8-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21NO5/c27-24(28)16-9-10-17-14-26(11-12-30-23(17)13-16)25(29)31-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,22H,11-12,14-15H2,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGIRDUHNQWPKDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(CN1C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C=CC(=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2138145-57-8 |
Source
|
Record name | 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-8-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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